Cas no 2287275-17-4 (7-bromo-4-methoxy-1-(propan-2-yl)-1H-1,2,3-benzotriazole)

• Product Name: 7-bromo-4-methoxy-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• CAS No: 2287275-17-4
• MF: C₁₀H₁₂BrN₃O
• MW: 270.125781059265
• CID: 5927660
• PubChem ID: 165738241
• Update Time: 2025-06-13

7-bromo-4-methoxy-1-(propan-2-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6750084
• 2287275-17-4
• 7-bromo-4-methoxy-1-(propan-2-yl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C10H12BrN3O/c1-6(2)14-10-7(11)4-5-8(15-3)9(10)12-13-14/h4-6H,1-3H3
• InChI Key： BTLHQHUDLWCGMS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N(C(C)C)N=N2)OC

Computed Properties

• Exact Mass: 269.01637g/mol
• Monoisotopic Mass: 269.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.9Ų

Additional information on 7-bromo-4-methoxy-1-(propan-2-yl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 7-bromo-4-methoxy-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2287275-17-4)

The compound 7-bromo-4-methoxy-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2287275-17-4) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a benzotriazole core substituted with bromo and methoxy groups, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions in scientific databases revolves around the synthetic routes for 7-bromo-4-methoxy-1-(propan-2-yl)-1H-1,2,3-benzotriazole. Current methodologies often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions to introduce the bromo moiety. The methoxy group, on the other hand, is typically installed via alkylation or demethylation strategies. These synthetic approaches are frequently optimized for yield and purity, addressing another common query among chemists regarding scalability and process optimization.

In the context of green chemistry, a trending topic in 2024, the environmental impact of synthesizing benzotriazole derivatives is under scrutiny. Researchers are investigating solvent-free reactions or biodegradable catalysts to minimize waste generation during the production of 7-bromo-4-methoxy-1-(propan-2-yl)-1H-1,2,3-benzotriazole. This aligns with the broader industry shift toward ESG (Environmental, Social, and Governance) compliance, a keyword frequently paired with fine chemical manufacturing in recent literature.

The structure-activity relationship (SAR) of this compound is another hot topic. Computational chemists employ AI-driven molecular modeling to predict how modifications to the propan-2-yl side chain or methoxy position could enhance bioactivity. Such studies are pivotal for targeted drug design, especially in oncology and infectious diseases, where benzotriazole scaffolds show promise.

From an analytical perspective, HPLC and LC-MS remain the gold standards for characterizing 7-bromo-4-methoxy-1-(propan-2-yl)-1H-1,2,3-benzotriazole. However, advancements in cryo-EM and NMR spectroscopy have enabled deeper insights into its conformational dynamics. These techniques address another frequently searched question: how to confirm the purity and stereochemical integrity of such complex heterocycles.

In material science, the photostability of benzotriazole derivatives makes them candidates for UV absorbers in polymers. The bromo substituent in this particular compound could further enable click chemistry applications, a trending area in polymer functionalization. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

Regulatory considerations for 7-bromo-4-methoxy-1-(propan-2-yl)-1H-1,2,3-benzotriazole often focus on REACH compliance and ICH guidelines. As formulation scientists explore its use in prodrug systems, pharmacokinetic studies must adhere to FDA and EMA standards—a point of interest for many industrial researchers.

Finally, the compound’s patent landscape reveals competitive activity, particularly in bioconjugation technologies. Recent filings highlight its role in antibody-drug conjugates (ADCs), aligning with the surge in cancer immunotherapy research. This positions CAS No. 2287275-17-4 as a molecule of sustained industrial interest.